1. Home
  2. Product
  3. Reference Standards
  4. Caesalpine B
Caesalpine B Caesalpine B
Brand Name: Vulcanchem
CAS No.: 1616757-60-8
VCID: VC0161455
InChI: InChI=1S/C23H30O7/c1-12(24)30-16-11-23(27)21(2,3)8-6-17(25)22(23,4)14-10-15-13(7-9-29-15)18(19(14)16)20(26)28-5/h7,9,14,16,18-19,27H,6,8,10-11H2,1-5H3/t14-,16-,18+,19-,22-,23+/m0/s1
SMILES: CC(=O)OC1CC2(C(CCC(=O)C2(C3C1C(C4=C(C3)OC=C4)C(=O)OC)C)(C)C)O
Molecular Formula: C23H30O7
Molecular Weight: 418.486

Caesalpine B

CAS No.: 1616757-60-8

Reference Standards

VCID: VC0161455

Molecular Formula: C23H30O7

Molecular Weight: 418.486

Caesalpine B - 1616757-60-8

CAS No. 1616757-60-8
Product Name Caesalpine B
Molecular Formula C23H30O7
Molecular Weight 418.486
IUPAC Name methyl (4aR,6S,6aR,7S,11aS,11bR)-6-acetyloxy-4a-hydroxy-4,4,11b-trimethyl-1-oxo-2,3,5,6,6a,7,11,11a-octahydronaphtho[2,1-f][1]benzofuran-7-carboxylate
Standard InChI InChI=1S/C23H30O7/c1-12(24)30-16-11-23(27)21(2,3)8-6-17(25)22(23,4)14-10-15-13(7-9-29-15)18(19(14)16)20(26)28-5/h7,9,14,16,18-19,27H,6,8,10-11H2,1-5H3/t14-,16-,18+,19-,22-,23+/m0/s1
Standard InChIKey WRVBJIVZZAJHJM-ANLLKEILSA-N
SMILES CC(=O)OC1CC2(C(CCC(=O)C2(C3C1C(C4=C(C3)OC=C4)C(=O)OC)C)(C)C)O
Appearance Powder
PubChem Compound 124672538
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19